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Compound of Interest

Compound Name: 3-Methoxy-isatoic anhydride

Cat. No.: B105588

Essential Safety and Handling Guide for 3-
Methoxy-isatoic Anhydride

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling of 3-Methoxy-
isatoic anhydride. The following procedures are based on the known hazards of the closely
related compound, isatoic anhydride, and general best practices for handling chemical
anhydrides in a laboratory setting.

Hazard Summary

While a specific Safety Data Sheet (SDS) for 3-Methoxy-isatoic anhydride is not readily
available, the parent compound, isatoic anhydride, is known to be an irritant to the eyes, skin,
and respiratory system.[1][2] It may also cause an allergic skin reaction.[2][3] Therefore, it is
crucial to handle 3-Methoxy-isatoic anhydride with appropriate caution to minimize exposure.

Personal Protective Equipment (PPE)

The primary line of defense against chemical exposure is the correct use of Personal Protective
Equipment.
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PPE Category

Specific Equipment

Purpose

Eye and Face Protection

Chemical splash goggles or a
face shield worn with safety

glasses.[4][5]

To protect against splashes

and airborne patrticles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[5][6]

To prevent skin contact with

the chemical.

Body Protection

A laboratory coat.

To protect clothing and skin

from spills.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. A
respirator may be necessary
for handling large quantities or
if there is a risk of generating
dust.[5]

To minimize the inhalation of

dust or vapors.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for minimizing risks when handling 3-Methoxy-isatoic

anhydride in a laboratory setting.

e Preparation:

o

[¢]

[¢]

o

« Handling:

Have spill containment materials readily accessible.

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Ensure an eyewash station and safety shower are accessible.[7]

o Wear the appropriate PPE as outlined in the table above.

o Handle the solid material carefully to avoid creating dust.[3]
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o If transferring the solid, use a scoop or spatula.
o When preparing solutions, slowly add the 3-Methoxy-isatoic anhydride to the solvent.

o Wash hands thoroughly after handling, even if gloves were worn.[3]

e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[7]

Disposal Plan

Proper disposal of 3-Methoxy-isatoic anhydride and any contaminated materials is critical to
prevent environmental contamination and ensure safety.

» Waste Segregation:

o Solid Waste: Collect any solid waste contaminated with 3-Methoxy-isatoic anhydride
(e.g., contaminated gloves, weighing paper) in a designated, labeled, and sealed
hazardous waste container.[8]

o Liquid Waste: Collect all liquid waste containing 3-Methoxy-isatoic anhydride in a
separate, labeled, and sealed hazardous waste container. Do not mix with other waste
streams unless compatibility has been confirmed.[8]

» Disposal Method:
o Dispose of all waste in accordance with local, state, and federal regulations.
o Itis recommended to use a licensed chemical waste disposal company.[9]

Quantitative Data

Specific quantitative toxicological data for 3-Methoxy-isatoic anhydride is not available. The
following table provides data for the parent compound, Isatoic Anhydride, for reference.
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Molecular Molecular .
Substance CAS Number . Acute Toxicity
Formula Weight
3-Methoxy- Data not
_ _ ) 34954-65-9 CoH7NOa4 193.16 g/mol [10] _
isatoic anhydride available
Oral LD50:
Isatoic Anhydride  118-48-9 CsHsNOs 163.13 g/mol [3] >5000 mg/kg
(Rat)

Experimental Protocols

This document provides safety and handling guidelines and does not pertain to a specific
experimental protocol. When using 3-Methoxy-isatoic anhydride in an experiment, these
handling guidelines should be integrated into the detailed experimental protocol.

Safe Handling Workflow

The following diagram illustrates the key steps for safely handling 3-Methoxy-isatoic

anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.scbt.com/p/3-methoxy-isatoic-anhydride-34954-65-9
https://www.cdhfinechemical.com/images/product/msds/37_874448336_ISATOICANHYDRIDE-CASNO-118-48-9-MSDS.pdf
https://www.benchchem.com/product/b105588?utm_src=pdf-body
https://www.benchchem.com/product/b105588?utm_src=pdf-body
https://www.benchchem.com/product/b105588?utm_src=pdf-body
https://www.benchchem.com/product/b105588?utm_src=pdf-body-img
https://www.benchchem.com/product/b105588?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. Isatoic Anhydride SDS MSDS Sheet [mubychem.com]

. cdhfinechemical.com [cdhfinechemical.com]

. americanchemistry.com [americanchemistry.com]

. benchchem.com [benchchem.com]

. PPE thanatopraxy - Protection & safety for professionals [boutique.eihf-isofroid.eu]
. fishersci.com [fishersci.com]

. benchchem.com [benchchem.com]

°
© (0] ~ » &) faN w N -

. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
e 10. scbt.com [scbt.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 3-Methoxy-
isatoic anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
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3-methoxy-isatoic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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